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Compound of Interest

Compound Name: UPSEM792 hydrochloride

Cat. No.: B2678845

Audience: Researchers, scientists, and drug development professionals.

Introduction: uUPSEM792 hydrochloride is an ultrapotent and highly selective
Pharmacologically Selective Effector Molecule (PSEM). It is designed to activate specific
engineered receptors known as Pharmacologically Selective Actuator Modules (PSAMS),
particularly the PSAM4-GlyR and PSAM#-5HT3 chimeric ion channels.[1][2][3] Unlike
DREADDs (Designer Receptors Exclusively Activated by Designer Drugs), which are G-protein
coupled receptors (GPCRs) that modulate signaling cascades (e.g., Gq, Gi, Gs), PSAMs are
engineered ligand-gated ion channels that provide direct and rapid control over neuronal
activity.[4] When uPSEM792 binds to the PSAM*-GIlyR, it opens the integrated chloride
channel, leading to hyperpolarization and subsequent silencing of the target neuron.[1][5] Its
high potency, selectivity, and brain-penetrant nature make it a valuable tool for precise
chemogenetic manipulation of neural circuits in vitro and in vivo.[1][2]

Physicochemical Properties and Solubility

uPSEM792 hydrochloride is a water-soluble compound, which simplifies the preparation of
solutions for many experimental paradigms.[1][3] However, for certain applications, particularly
in vivo studies requiring specific formulations for systemic administration, alternative vehicles
may be necessary. The following table summarizes the solubility of uPSEM792 hydrochloride
in various common solvents and vehicle systems.

Table 1: Solubility of uPSEM792 Hydrochloride
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. Max Max
Vehicle/Solven . .
¢ Concentration Concentration Notes Source(s)
(mg/mL) (mM)
Readily
Water 27.77 100 [1][2]
soluble.
May require
Water 10 36.0 sonication to fully  [6]
dissolve.
DMSO 2 7.2 Clear solution.
A common
vehicle for in vivo
10% DMSO, systemic
40% PEG300, administration.
>95 >34.2 _ [7]
5% Tween-80, Saturation was
45% Saline not reached at
this
concentration.
Alternative in
vivo vehicle.
10% DMSO, )
Saturation was
90% (20% SBE- >9.5 >34.2 [7]
_ _ not reached at
B-CD in Saline)

this

concentration.

Molecular Weight of uPSEM792 HCl is 277.75 g/mol .[1]

Diagrams and Workflows
Mechanism of Action

The diagram below illustrates the mechanism by which uPSEM792 silences a neuron
expressing the engineered PSAM#-GlyR ion channel.
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Caption: uPSEM792 binds to PSAM#-GlyR, causing CI~ influx and neuronal silencing.

Experimental Workflow

This workflow outlines the preparation of a standard vehicle solution for in vivo administration.
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Start: Prepare In Vivo Solution

1. Calculate Required Mass
of UPSEM792 HCI

2. Weigh Compound

3. Prepare DMSO Stock
(e.g., 95 mg/mL)

'
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'
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'

6. Add Saline (g.s.)
(Vortex to Mix)
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Ready for Injection
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Caption: Workflow for preparing a multi-component vehicle for in vivo studies.
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Experimental Protocols

Store solid uPSEM792 hydrochloride at -20°C, desiccated.[1] Once reconstituted, it is
recommended to prepare fresh solutions daily.[3] If storage is necessary, aliquot solutions and
store at -20°C for up to one month.[3][6] Avoid repeated freeze-thaw cycles.[6]

Protocol 1: Preparation of Aqueous Stock Solution (10
mM for In Vitro Use)

This protocol is suitable for most in vitro applications, such as cell culture or brain slice
electrophysiology, where the final concentration will be in the nM range.

Materials:

UPSEM792 hydrochloride (MW: 277.75)

Sterile, nuclease-free water

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes

Procedure:

e Calculate Mass: Determine the mass of uPSEM792 HCI required. For 1 mL of a 10 mM stock
solution:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)*277.75 g/mol * (1000 mg /1 g)=2.778
mg

e Weigh: Carefully weigh out 2.78 mg of uPSEM792 HCI and place it in a sterile
microcentrifuge tube.

e Dissolve: Add 1 mL of sterile water to the tube.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2678845?utm_src=pdf-body
https://www.rndsystems.com/products/upsem-792-hydrochloride_6865
https://hellobio.com/upsem-792-hydrochloride.html
https://hellobio.com/upsem-792-hydrochloride.html
https://www.medchemexpress.com/upsem792-hydrochloride.html
https://www.medchemexpress.com/upsem792-hydrochloride.html
https://www.benchchem.com/product/b2678845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2678845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Mix: Vortex the solution thoroughly until the solid is completely dissolved. If dissolution is
slow, use an ultrasonic bath for 5-10 minutes.[6]

o Storage: Use the solution fresh or aliquot and store at -20°C. Before use, thaw the aliquot
and ensure the compound is fully in solution.

Protocol 2: Preparation of Vehicle for In Vivo

Administration

This protocol describes the preparation of a common vehicle (10% DMSO, 40% PEG300, 5%
Tween-80, 45% Saline) used to enhance solubility and stability for systemic injections (e.qg.,
intraperitoneal, subcutaneous).[7]

Materials:

UuPSEM792 hydrochloride

o Dimethyl sulfoxide (DMSO), sterile
e Polyethylene glycol 300 (PEG300)
o Tween-80 (Polysorbate 80)

o Sterile Saline (0.9% NaCl)

» Sterile conical tube

e 0.22 pm syringe filter

Procedure:

o Prepare Stock: First, prepare a concentrated stock solution of uPSEM792 HCI in DMSO. For
example, to achieve a final concentration of 1 mg/mL in the complete vehicle, you might
prepare a 10 mg/mL stock in DMSO.

e Mixing Order (Critical): The order of solvent addition is crucial for preventing precipitation. To
prepare 1 mL of the final solution: a. To a sterile conical tube, add 400 pL of PEG300. b. Add
100 pL of the uPSEM792/DMSO stock solution to the PEG300. Vortex thoroughly until the
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solution is clear and homogenous. c. Add 50 pL of Tween-80. Vortex again until fully mixed.
d. Slowly add 450 L of sterile saline to bring the total volume to 1 mL. Vortex one final time.

o Final Check: The final solution should be clear. If any precipitation is observed, gentle
warming or sonication may be applied, but clarity is essential before administration.

 Sterilization: Draw the final solution into a sterile syringe and pass it through a 0.22 ym
syringe filter to ensure sterility before injection.

o Administration: The solution is now ready for in vivo administration. Always prepare a
corresponding vehicle-only control (containing all components except uPSEM792) for your
experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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